8-fluoro-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione

• IUPAC Name: 8-fluoro-1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-3-one
• InChI: InChI=1S/C7H5FN2O3S/c8-4-2-1-3-5-6(4)14(12,13)10-7(11)9-5/h1-3H,(H2,9,10,11)
• InChI Key: SJVJMMUQRYVWMQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)F)S(=O)(=O)NC(=O)N2
• Molecular Formula: C7H5FN2O3S
• Molecular Weight: 216.19 g/mol

Description

8-Fluoro-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione (8-F-DHT) is a synthetic compound with a wide range of applications in scientific research and laboratory experiments. It is a member of the benzothiadiazine family, which is composed of several compounds that have been used for a variety of purposes, such as drug development, imaging, and diagnostics. 8-F-DHT is a unique member of the benzothiadiazine family, as it has been found to have a wide range of potential applications in the field of scientific research.

Mechanism of Action

The mechanism of action of 8-fluoro-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione is not fully understood, but it is believed to act as a competitive inhibitor of enzymes involved in the synthesis of DNA and RNA. Additionally, 8-fluoro-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione is thought to interfere with the activity of certain proteins, such as transcription factors, which may affect gene expression.
Biochemical and Physiological Effects
The biochemical and physiological effects of 8-fluoro-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione are not well understood. However, it has been found to have some effects on the activity of certain enzymes, such as DNA and RNA polymerases, and to affect the expression of certain genes. Additionally, 8-fluoro-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione has been found to be toxic to certain cell types, including human cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using 8-fluoro-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione in laboratory experiments include its ability to interact with a variety of biological molecules, its low toxicity, and its ability to be synthesized in a two-step process. The limitations of using 8-fluoro-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione include its potential to interfere with the activity of certain proteins, its potential to be toxic to certain cell types, and its lack of full understanding of its mechanism of action.

Future Directions

For 8-fluoro-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione research include further exploration of its mechanism of action and its potential to be used in drug development and imaging. Additionally, further research could be conducted on its effects on gene expression and its potential to be used in diagnostics. Additionally, further research could be conducted on its toxicity to various cell types and its potential to be used in drug delivery systems. Finally, further research could be conducted on its potential to be used in the synthesis of other compounds.

Synthesis Methods

8-fluoro-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione is synthesized from 2-aminobenzothiazole and 1,3-dibromo-5,5-dimethylhydantoin in a two-step process. The first step involves the reaction of the two compounds in a basic medium to form the intermediate 8-fluoro-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione-5,5-dioxide. This intermediate is then reacted with a base to form the final product, 8-fluoro-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione.

Scientific Research Applications

8-fluoro-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione has been extensively used in scientific research due to its ability to interact with a variety of biological molecules. It has been used to study the structure and function of proteins, DNA, and RNA. Additionally, 8-fluoro-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione has been used to study the effects of drugs on cells, as well as for imaging and diagnostics.